(+)-12-Oxocalanolide A
(+)-12-Oxocalanolide A
Brand Name:
Vulcanchem
CAS No.:
161753-49-7
VCID:
VC20797402
InChI:
InChI=1S/C22H24O5/c1-6-7-13-10-15(23)26-21-16(13)20-14(8-9-22(4,5)27-20)19-17(21)18(24)11(2)12(3)25-19/h8-12H,6-7H2,1-5H3/t11-,12-/m1/s1
SMILES:
CCCC1=CC(=O)OC2=C1C3=C(C=CC(O3)(C)C)C4=C2C(=O)C(C(O4)C)C
Molecular Formula:
C22H24O5
Molecular Weight:
368.4 g/mol
(+)-12-Oxocalanolide A
CAS No.: 161753-49-7
Cat. No.: VC20797402
Molecular Formula: C22H24O5
Molecular Weight: 368.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 161753-49-7 |
|---|---|
| Molecular Formula | C22H24O5 |
| Molecular Weight | 368.4 g/mol |
| IUPAC Name | (16R,17R)-10,10,16,17-tetramethyl-6-propyl-3,9,15-trioxatetracyclo[12.4.0.02,7.08,13]octadeca-1(14),2(7),5,8(13),11-pentaene-4,18-dione |
| Standard InChI | InChI=1S/C22H24O5/c1-6-7-13-10-15(23)26-21-16(13)20-14(8-9-22(4,5)27-20)19-17(21)18(24)11(2)12(3)25-19/h8-12H,6-7H2,1-5H3/t11-,12-/m1/s1 |
| Standard InChI Key | HQVBDUZROQMWRN-VXGBXAGGSA-N |
| Isomeric SMILES | CCCC1=CC(=O)OC2=C1C3=C(C=CC(O3)(C)C)C4=C2C(=O)[C@@H]([C@H](O4)C)C |
| SMILES | CCCC1=CC(=O)OC2=C1C3=C(C=CC(O3)(C)C)C4=C2C(=O)C(C(O4)C)C |
| Canonical SMILES | CCCC1=CC(=O)OC2=C1C3=C(C=CC(O3)(C)C)C4=C2C(=O)C(C(O4)C)C |
| Appearance | Yellow powder |
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